molecular formula C11H19NO2 B13271370 (3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine

(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine

Cat. No.: B13271370
M. Wt: 197.27 g/mol
InChI Key: JEPGMVZJLUJBEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a secondary amine featuring a 3-methoxypropyl group and a 1-(5-methylfuran-2-yl)ethyl substituent. This structural combination suggests applications in medicinal chemistry, particularly as a ligand for receptors or enzymes influenced by aromatic and polar interactions .

Properties

Molecular Formula

C11H19NO2

Molecular Weight

197.27 g/mol

IUPAC Name

3-methoxy-N-[1-(5-methylfuran-2-yl)ethyl]propan-1-amine

InChI

InChI=1S/C11H19NO2/c1-9-5-6-11(14-9)10(2)12-7-4-8-13-3/h5-6,10,12H,4,7-8H2,1-3H3

InChI Key

JEPGMVZJLUJBEX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(O1)C(C)NCCCOC

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs with Furan Moieties

(5-Methylfuran-2-yl)methylamine ()
  • Structure : Contains a 5-methylfuran group linked to a methylamine, with a branched 4-methylpentyl chain.
  • Key Differences :
    • The target compound has a 1-(5-methylfuran-2-yl)ethyl group (ethyl linker) vs. a direct methyl-furan attachment.
    • The 3-methoxypropyl group in the target compound is more polar than the 4-methylpentyl chain, likely enhancing aqueous solubility.
  • Implications : The ethyl linker in the target compound may reduce steric hindrance, improving binding to flat aromatic targets like enzyme active sites .
1-(6-((3-Methoxypropyl)amino)pyridin-3-yl)ethan-1-one ()
  • Structure : A pyridine derivative with a 3-methoxypropylamine substituent.
  • Key Differences :
    • The target compound lacks a pyridine ring but includes a furan system, which is less electron-deficient and may engage in different π-π interactions.
    • The 3-methoxypropyl group is identical, suggesting shared synthetic routes (e.g., amine alkylation).
  • Implications : The furan’s electron-rich nature in the target compound could enhance interactions with electrophilic biological targets compared to pyridine .

Analogs with Methoxy/Alkyl Substitutions

[3-(2-Methoxyethoxy)propyl][1-(2,4,5-trimethylphenyl)ethyl]amine ()
  • Structure : Features a 2-methoxyethoxypropyl chain and a bulky trimethylphenyl group.
  • Key Differences :
    • The 2-methoxyethoxy chain is longer and more hydrophilic than the target’s 3-methoxypropyl group.
    • The trimethylphenyl group is highly lipophilic compared to the target’s furan ring.
  • Implications : The target compound’s furan may offer better metabolic stability than trimethylphenyl, which is prone to oxidative degradation .
Cyclopropyl-[1-(3-methoxypropyl)-1H-indol-3-ylmethyl]-amine ()
  • Structure : Combines a 3-methoxypropyl group with an indole ring and cyclopropylamine.
  • Key Differences: The indole system is a bicyclic aromatic structure, contrasting with the monocyclic furan in the target compound.
  • Implications : The target compound’s furan may exhibit reduced steric bulk, favoring penetration into hydrophobic binding pockets compared to indole .

Physicochemical Properties

Property Target Compound (5-Methylfuran-2-yl)methylamine () [3-(2-Methoxyethoxy)propyl][1-(2,4,5-TMP)ethyl]amine ()
Molecular Weight ~250–300 g/mol (estimated) 254.09 g/mol 279.42 g/mol
Polar Groups Methoxy, amine Amine Methoxyethoxy, amine
logP (Predicted) Moderate (~2–3) Higher (~3–4) due to 4-methylpentyl Higher (~3–4) due to trimethylphenyl

Biological Activity

(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine is a compound of interest due to its potential biological activities, particularly in the fields of cancer research and antimicrobial studies. This article synthesizes findings from diverse sources to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound is characterized by a methoxypropyl group and a 5-methylfuran moiety, which may contribute to its biological properties. The structural formula can be represented as follows:

C12H17NO\text{C}_{12}\text{H}_{17}\text{N}\text{O}

Biological Activity Overview

Research indicates that (3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine exhibits several biological activities, including anticancer and antimicrobial properties.

Anticancer Activity

  • Mechanism of Action :
    • The compound has been shown to induce apoptosis in various cancer cell lines through caspase-dependent pathways. This involves the generation of reactive oxygen species (ROS), which play a critical role in triggering apoptotic processes .
    • It has been observed that this compound can inhibit the release of pro-inflammatory cytokines such as interleukin-6 (IL-6), further contributing to its anticancer effects .
  • Cell Viability Studies :
    • The MTT assay was utilized to evaluate cytotoxicity against several cancer cell lines, including K562 (chronic myelogenous leukemia), PC3 (prostate cancer), and SW620 (colorectal cancer). Results indicated significant cytotoxic activity, with IC50 values suggesting effective cell death at concentrations as low as 20 µM .
    • In normal human keratinocytes (HaCaT), the compound exhibited mild cytotoxicity, indicating a degree of selectivity towards cancer cells .

Antimicrobial Activity

  • Antibacterial Studies :
    • Preliminary studies have demonstrated that (3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine possesses antibacterial properties against Gram-positive and Gram-negative bacteria. Minimum inhibitory concentration (MIC) values were recorded, showing moderate activity against strains such as Staphylococcus aureus and E. coli .
    • The compound's mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways, although further studies are required to elucidate these mechanisms fully.

Study 1: Anticancer Efficacy

A study focused on the efficacy of the compound against K562 cells demonstrated that treatment led to increased apoptosis rates, confirmed through Annexin V-FITC assays. The results indicated over 70% apoptosis at higher concentrations after 24 hours of exposure .

Study 2: Antimicrobial Potential

In another investigation, methanolic extracts containing the compound were tested against various pathogenic microorganisms. The results showed effective inhibition of E. coli and E. faecalis, with MIC values ranging from 62.5 to 78.12 µg/mL, highlighting its potential as an antimicrobial agent .

Summary Table of Biological Activities

Activity TypeTarget Organism/Cell LineIC50/MIC ValuesMechanism of Action
AnticancerK562 (Leukemia)IC50 ~ 20 µMInduction of apoptosis via ROS
PC3 (Prostate Cancer)IC50 ~ 30 µMCaspase-dependent pathways
SW620 (Colorectal Cancer)IC50 ~ 25 µMIL-6 inhibition
AntimicrobialStaphylococcus aureusMIC ~ 64 µg/mLMembrane disruption
E. coliMIC ~ 78 µg/mLMetabolic pathway interference

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.